Cas no 1458655-85-0 (4-(4-Bromo-3,5-dimethyl-phenyl)-pyridine)
1458655-85-0 structure
Product Name:4-(4-Bromo-3,5-dimethyl-phenyl)-pyridine
CAS No:1458655-85-0
MF:C13H12BrN
MW:262.145082473755
CID:4606096
Update Time:2023-08-10
4-(4-Bromo-3,5-dimethyl-phenyl)-pyridine Chemical and Physical Properties
Names and Identifiers
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- Pyridine, 4-(4-bromo-3,5-dimethylphenyl)-
- 4-(4-Bromo-3,5-dimethyl-phenyl)-pyridine
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- Inchi: 1S/C13H12BrN/c1-9-7-12(8-10(2)13(9)14)11-3-5-15-6-4-11/h3-8H,1-2H3
- InChI Key: BCUIRZIYLCLISZ-UHFFFAOYSA-N
- SMILES: BrC1=C(C)C=C(C2C=CN=CC=2)C=C1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 189
- XLogP3: 3.9
- Topological Polar Surface Area: 12.9
4-(4-Bromo-3,5-dimethyl-phenyl)-pyridine Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
1458655-85-0 (4-(4-Bromo-3,5-dimethyl-phenyl)-pyridine) Related Products
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